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Compound of Interest

Compound Name: ProcalAmine

Cat. No.: B1169523

ProcalAmine: A Comparative Analysis Against
Commercial Amino Acid Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ProcalAmine, a 3% amino acid and 3%
glycerin injection with electrolytes, against other commercially available amino acid mixtures
used in parenteral nutrition. The information is intended for researchers, scientists, and drug
development professionals seeking to understand the performance and composition of various
intravenous nutritional solutions.

Executive Summary

ProcalAmine is a sterile, nonpyrogenic, and moderately hypertonic intravenous solution
designed for peripheral administration in adults. It aims to preserve body protein and improve
nitrogen balance in well-nourished, mildly catabolic patients requiring short-term parenteral
nutrition.[1] A key differentiator for ProcalAmine is its inclusion of glycerin as a non-protein
energy source, which is intended to spare amino acids from being used for energy and instead
promote their use for protein synthesis.[2] In a multicenter clinical study, ProcalAmine
demonstrated a significant improvement in nitrogen balance compared to patients receiving
iIsonitrogenous amino acid solutions.[2] This guide will delve into the compositional differences
between ProcalAmine and other common amino acid solutions, present available performance
data, and provide a framework for experimental evaluation.
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Compositional Analysis

The following tables provide a detailed comparison of the amino acid and electrolyte
composition of ProcalAmine, Travasol 10%, Aminosyn Il 10%, and Clinimix E 5/15.

Table 1: Amino Acid Composition ( g/100 mL)
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Clinimix E
. . (5/15) (per
. . ProcalAmine Aminosyn Il
Amino Acid Travasol (10%) 100mL of
(3%) (10%) : .
amino acid
solution)
Essential Amino
Acids
Isoleucine 0.21 0.60 0.66 0.58
Leucine 0.27 0.73 1.00 0.73
Lysine 0.22 0.58 1.05 0.58
Methionine 0.16 0.40 0.172 0.40
Phenylalanine 0.17 0.43 0.298 0.43
Threonine 0.12 0.42 0.40 0.42
Tryptophan 0.046 0.18 0.20 0.18
Valine 0.20 0.58 0.50 0.58
Nonessential
Amino Acids
Alanine 0.21 2.07 0.993 2.07
Arginine 0.29 1.15 1.018 1.15
Histidine 0.085 0.48 0.30 0.48
Proline 0.34 0.68 0.722 0.68
Serine 0.18 0.50 0.53 0.50
Glycine 0.42 1.03 0.50 1.03
Cysteine <0.014 - - -
N-Acetyl-L-
) - - 0.27 -
Tyrosine
L-Aspartic Acid - - 0.70 -
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L-Glutamic Acid - - 0.738 -

Other

Glycerin 3.0 - - -

Sources: ProcalAmine Prescribing Information[1], Travasol Prescribing Information[2][3][4],
Aminosyn Il Prescribing Information[5][6][7][8], Clinimix E Prescribing Information[9][10][11][12]
[13][14][15][16][17]

Table 2: Electrolyte Composition (mEqg/L)

. Aminosyn Il L.
Electrolyte ProcalAmine Travasol 10% i Clinimix E 5/15
(V]
] Varies
Sodium 35 38 35
(electrolyte-free)
Varies
Potassium 24.5 - 30
(electrolyte-free)
) Varies
Calcium 3 - 4.5
(electrolyte-free)
] Varies
Magnesium 5 - 5
(electrolyte-free)
_ Varies
Chloride 41 - 39
(electrolyte-free)
Phosphate (as Varies
7 - 15
HPO427) (electrolyte-free)
Acetate 47 88 71.8 80

Sources: ProcalAmine Prescribing Information[1], Travasol Prescribing Information[2][3][4],
Aminosyn Il Prescribing Information[5][6][7][8], Clinimix E Prescribing Information[9][10][11][12]
[13][14][15][16][17]
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Performance Data

A multicenter clinical study involving mildly catabolic post-surgical patients demonstrated that
those receiving ProcalAmine showed a significant improvement in nitrogen balance compared
to patients who received isonitrogenous amino acids without the glycerin energy source.[2][14]
While the specific comparator amino acid solution was not named in the available
documentation, this suggests that the protein-sparing effect of the glycerin in ProcalAmine
may contribute to enhanced nitrogen retention.

Further research on ProcalAmine has explored its use in combination with lipid emulsions for
peripheral parenteral nutrition. In a study of patients recovering from major trauma or surgery, a
regimen of ProcalAmine with a 10% lipid emulsion resulted in a mean daily nitrogen balance
of -0.3 g/day , indicating effective protein preservation.[5]

Experimental Protocols

While a detailed head-to-head experimental protocol for ProcalAmine against a specific
competitor is not publicly available, a general methodology for assessing the performance of
amino acid solutions can be outlined based on standard clinical trial practices for parenteral
nutrition.

Objective:

To compare the efficacy of ProcalAmine to a standard amino acid solution in improving
nitrogen balance and maintaining lean body mass in post-surgical patients.

Study Design:

A randomized, double-blind, parallel-group clinical trial.

Participant Population:

e Adult male and female patients (18-75 years old) who have undergone major abdominal
surgery.

o Patients who are unable to tolerate enteral nutrition for at least 5 days post-surgery.

o Patients with normal renal and hepatic function.
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Interventions:

e Group 1 (ProcalAmine): Receive ProcalAmine (3% Amino Acid and 3% Glycerin Injection
with Electrolytes) intravenously.

e Group 2 (Comparator): Receive an isonitrogenous and isocaloric (from dextrose) standard
amino acid solution (e.g., Travasol 10% or Aminosyn Il 10%) intravenously.

Data Collection and Analysis:

e Primary Endpoint: Change in nitrogen balance from baseline to day 5. Nitrogen balance is
calculated as:

o Nitrogen Intake ( g/day ) = Protein Intake ( g/day )/ 6.25

o Nitrogen Output ( g/day ) = 24-hour Urinary Urea Nitrogen (UUN) + 4g (for insensible
losses)

o Nitrogen Balance = Nitrogen Intake - Nitrogen Output
e Secondary Endpoints:

o Changes in serum prealbumin and transferrin levels.

o Adverse events, including phlebitis at the infusion site.

o Metabolic complications (e.g., hyperglycemia, electrolyte imbalances).

Signaling Pathways and Experimental Workflows
Amino Acid Signaling to mTORC1

Amino acids, particularly leucine, play a crucial role in stimulating muscle protein synthesis
through the activation of the mechanistic target of rapamycin complex 1 (mMTORC1) signaling
pathway.[18][19][20][21] The diagram below illustrates the simplified pathway of mMTORC1
activation by amino acids.
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Caption: Simplified diagram of mMTORC1 activation by amino acids.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1169523?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Nitrogen Balance Study

The following diagram outlines the typical workflow for a clinical study evaluating the impact of
an amino acid solution on nitrogen balance.

Screening & Randomization
Patient Screening
(Inclusion/Exclusion Criteria)
anormed Conseng

Randomization

Intervention

Group A:
ProcalAmine Infusion

Group B:
Comparator Infusion

¢ Data_Collection
Y ] Y VYY
I

24-hour Urine Collection 4 Blood Sampling
(for UUN) \(Prealbumin, Transferrin)

deerse Event Monitoring
J

Anav_ysis

(Nitrogen Balance Calculatior)
(Statistical Analysis)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Co.m.parat.i\./e

Check Availability & Pricing

Click to download full resolution via product page

Caption: Experimental workflow for a nitrogen balance study.

Conclusion

ProcalAmine offers a unique formulation by incorporating glycerin as a caloric source, which
may provide a protein-sparing advantage leading to improved nitrogen balance in mildly
catabolic, post-surgical patients. While direct, publicly available, head-to-head comparative
studies with detailed protocols against other specific commercial amino acid solutions are
limited, the existing evidence suggests a favorable profile for ProcalAmine in its indicated
patient population. The provided compositional analysis and general experimental framework
can serve as a valuable resource for researchers and clinicians in designing and evaluating
studies on parenteral nutrition. Further research is warranted to directly compare the metabolic
and clinical outcomes of ProcalAmine with other widely used amino acid formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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